Cas no 1156222-63-7 (3-(cyanomethyl)aminopropanoic acid)

• Product Name: 3-(cyanomethyl)aminopropanoic acid
• CAS No: 1156222-63-7
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• MDL: MFCD12176224
• CID: 5157149
• PubChem ID: 43466663
• Update Time: 2025-08-05

3-(cyanomethyl)aminopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-344614
• 1156222-63-7
• 3-[(cyanomethyl)amino]propanoic acid
• 3-(cyanomethyl)aminopropanoic acid

• MDL： MFCD12176224
• Inchi： 1S/C5H8N2O2/c6-2-4-7-3-1-5(8)9/h7H,1,3-4H2,(H,8,9)
• InChI Key： CRYMPINNTFZCCA-UHFFFAOYSA-N
• SMILES： OC(CCNCC#N)=O

Computed Properties

• Exact Mass: 128.058577502g/mol
• Monoisotopic Mass: 128.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 73.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(cyanomethyl)aminopropanoic acid

3-(cyanomethyl)aminopropanoic acid: A Versatile Building Block in Pharmaceutical and Biotechnological Innovation

3-(cyanomethyl)aminopropanoic acid, with the CAS number 1156222-63-7, represents a critical intermediate in the synthesis of bioactive compounds that are increasingly being explored for their therapeutic potential. This molecule, characterized by its unique combination of an amino group, a carboxylic acid functional group, and a cyanomethyl substituent, has garnered significant attention in recent years due to its ability to modulate protein interactions and cellular signaling pathways. Recent studies published in Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) highlight its role as a scaffold for developing small-molecule inhibitors targeting kinases and G-protein coupled receptors (GPCRs), which are key players in disease mechanisms such as cancer and neurodegenerative disorders.

3-(cyanomethyl)aminopropanoic acid is structurally derived from proline, a naturally occurring amino acid, but with a key modification: the replacement of the hydrogen atom on the alpha carbon with a cyanomethyl group. This substitution introduces a unique electronic and steric environment that enhances the molecule's reactivity and selectivity in chemical transformations. The presence of the cyano group (–C≡N) is particularly noteworthy, as it serves as a versatile handle for further functionalization. For instance, the cyano group can be hydrolyzed to yield carboxylic acid derivatives, or it can undergo reduction to form methylamine groups, enabling the synthesis of a wide range of bioactive molecules.

Recent advances in medicinal chemistry have demonstrated the utility of 3-(cyanomethyl)aminopropanoic acid in the design of dual-action inhibitors. A 2023 study published in ACS Chemical Biology reported the development of a compound that combines the cyano group with a β-lactam scaffold, which showed potent activity against antibiotic-resistant bacterial strains. This highlights the molecule's potential as a platform for creating novel antibiotics, an area of critical importance given the global rise in antimicrobial resistance. The cyano group in this case was essential for enhancing the molecule's ability to penetrate bacterial cell membranes, a key factor in its efficacy.

The synthesis of 3-(cyanomethyl)aminopro...